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Compound of Interest

Compound Name: Quinaldine Red

Cat. No.: B093502

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinaldine Red is a cationic styryl dye that exhibits a remarkable "light-up" fluorescence
properties.[1][2] In solution, the free dye is virtually non-fluorescent due to intramolecular
rotation that quenches the excited state.[1] Upon binding to specific molecular structures, this
rotation is restricted, leading to a significant enhancement in fluorescence quantum yield. This
property makes Quinaldine Red a valuable tool for fluorescence microscopy, offering high
contrast and low background signal.[1]

Initially known as a pH indicator, its application in cellular imaging is expanding due to its ability
to selectively bind to and visualize nucleic acids (both DNA and RNA), amyloid fibrils, and non-
canonical DNA structures like i-motifs.[1] Its relatively safe and inexpensive nature further
enhances its appeal as a fluorescent probe in various biological research and drug
development applications.

Principle of Fluorescence

The fluorescence of Quinaldine Red is based on a "molecular rotor" mechanism. In a low-
viscosity environment like an aqueous solution, the molecule can freely rotate around the bond
connecting its two aromatic rings. This rotation provides a non-radiative pathway for the decay
of the excited state, resulting in minimal fluorescence. When Quinaldine Red binds to a target
molecule, such as intercalating into the grooves of DNA or associating with the beta-sheet
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structures of amyloid fibrils, this intramolecular rotation is sterically hindered. This restriction of
movement closes the non-radiative decay channel, forcing the excited molecule to return to the
ground state by emitting a photon, thus "lighting up" with strong fluorescence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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